Cas no 921605-31-4 (1,1':4',1''-Terphenyl, 4-butyl-2',5'-difluoro-4''-propyl-)

• Product name: 1,1':4',1''-Terphenyl, 4-butyl-2',5'-difluoro-4''-propyl-
• CAS No: 921605-31-4
• MF: C₂₅H₂₆F₂
• MW: 364.47074
• CID: 744303
• PubChem ID: 71422219

1,1':4',1''-Terphenyl, 4-butyl-2',5'-difluoro-4''-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,1':4',1''-Terphenyl, 4-butyl-2',5'-difluoro-4''-propyl-
• 1-(4-butylphenyl)-2,5-difluoro-4-(4-propylphenyl)benzene
• 1~4~-Butyl-2~2~,2~5~-difluoro-3~4~-propyl-1~1~,2~1~:2~4~,3~1~-terphenyl
• 921605-31-4
• DTXSID80841256

• Inchi： InChI=1S/C25H26F2/c1-3-5-7-19-10-14-21(15-11-19)23-17-24(26)22(16-25(23)27)20-12-8-18(6-4-2)9-13-20/h8-17H,3-7H2,1-2H3
• InChI Key： KVTDWDINOVZEOT-UHFFFAOYSA-N
• SMILES： CCCCC1=CC=C(C=C1)C2=C(C=C(C(=C2)F)C3=CC=C(C=C3)CCC)F

Computed Properties

• Exact Mass: 364.20025715g/mol
• Monoisotopic Mass: 364.20025715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 8.6